![molecular formula C17H12ClNO2 B5038723 4-(4-chlorobenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one](/img/structure/B5038723.png)
4-(4-chlorobenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-chlorobenzylidene)-2-(3-methylphenyl)-1,3-oxazol-5(4H)-one, commonly known as CBO, is a heterocyclic organic compound that belongs to the oxazole family. CBO is a yellow crystalline powder that is soluble in organic solvents and is widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of CBO is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. CBO has also been shown to induce apoptosis, or programmed cell death, in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
CBO has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 (IL-1) and tumor necrosis factor-alpha (TNF-alpha), which are involved in the inflammatory response. CBO has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.
Advantages and Limitations for Lab Experiments
CBO has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. CBO is also soluble in organic solvents, which makes it easy to handle and manipulate. However, CBO has some limitations for lab experiments. It is a highly reactive compound and can react with other chemicals in the laboratory, which can affect the results of experiments. CBO is also toxic and should be handled with care.
Future Directions
There are several future directions for the use of CBO in scientific research. One area of interest is the development of new drugs for the treatment of cancer, inflammation, and bacterial infections. CBO has also shown promise in the development of new materials, such as polymers and coatings, due to its unique chemical properties. Further research is needed to fully understand the mechanism of action of CBO and its potential applications in various fields of science.
Synthesis Methods
CBO can be synthesized through a variety of methods, including the reaction of 4-chlorobenzaldehyde with 3-methyl-2-phenyl-2,3-dihydro-1,3-oxazole-5-one in the presence of a base catalyst. The reaction proceeds through a condensation reaction, where the aldehyde group of 4-chlorobenzaldehyde reacts with the carbonyl group of 3-methyl-2-phenyl-2,3-dihydro-1,3-oxazole-5-one to form the CBO molecule. Other methods of synthesis include the reaction of 4-chlorobenzaldehyde with 3-methylphenylacetic acid in the presence of a base catalyst.
Scientific Research Applications
CBO has been widely used in scientific research due to its unique properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial activities. CBO has been used in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and bacterial infections. CBO has also been used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.
properties
IUPAC Name |
(4Z)-4-[(4-chlorophenyl)methylidene]-2-(3-methylphenyl)-1,3-oxazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClNO2/c1-11-3-2-4-13(9-11)16-19-15(17(20)21-16)10-12-5-7-14(18)8-6-12/h2-10H,1H3/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLFOGYZCJRVFDL-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=CC3=CC=C(C=C3)Cl)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)C2=N/C(=C\C3=CC=C(C=C3)Cl)/C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4Z)-4-[(4-Chlorophenyl)methylidene]-2-(3-methylphenyl)-4,5-dihydro-1,3-oxazol-5-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.